Cas no 243467-76-7 (1H-Indole, 1-(4-fluorophenyl)-5-(2-pyridinyl)-)

243467-76-7 structure
Product name:1H-Indole, 1-(4-fluorophenyl)-5-(2-pyridinyl)-
1H-Indole, 1-(4-fluorophenyl)-5-(2-pyridinyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Indole, 1-(4-fluorophenyl)-5-(2-pyridinyl)-
- 1-(4-fluorophenyl)-5-(2-pyridyl)-1H-indole
- DB-345302
- 243467-76-7
- SCHEMBL6960921
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- Inchi: InChI=1S/C19H13FN2/c20-16-5-7-17(8-6-16)22-12-10-15-13-14(4-9-19(15)22)18-3-1-2-11-21-18/h1-13H
- InChI Key: XCSZUHPNODESBZ-UHFFFAOYSA-N
- SMILES: C1=CC=NC(=C1)C2=CC3=C(C=C2)N(C=C3)C4=CC=C(C=C4)F
Computed Properties
- Exact Mass: 288.10639
- Monoisotopic Mass: 288.10627659g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 366
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.8Ų
- XLogP3: 4.4
Experimental Properties
- PSA: 17.82
1H-Indole, 1-(4-fluorophenyl)-5-(2-pyridinyl)- Related Literature
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Conrad Fischer,Tobias Gruber,Wilhelm Seichter,Edwin Weber Org. Biomol. Chem., 2011,9, 4347-4352
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Ashokanand Vimalanandan,George Polymeros,Angel A. Topalov,Michael Rohwerder Phys. Chem. Chem. Phys., 2017,19, 17019-17027
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Irina Akhmetova,Konstantin Schutjajew,Tim Tichter,Carsten Prinz,Inês C. B. Martins,Dominik Al-Sabbagh,Christina Roth,Franziska Emmerling CrystEngComm, 2019,21, 5958-5964
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Christopher J. Welch,Kerstin Zawatzky,Alexey A. Makarov,Satoshi Fujiwara,Arimasa Matsumoto,Kenso Soai Org. Biomol. Chem., 2017,15, 96-101
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